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Compound of Interest

Compound Name: 4-(Methylsulfonyl)benzonitrile

Cat. No.: B1297823 Get Quote

Chemical Identifier: 4-(Methylsulfonyl)benzonitrile CAS Number: 22821-76-7[1][2] Molecular

Formula: C₈H₇NO₂S[1][2]

This document provides crucial safety protocols and logistical plans for the handling and

disposal of 4-(Methylsulfonyl)benzonitrile, a compound requiring careful management in a

laboratory setting. Researchers, scientists, and drug development professionals should adhere

to these guidelines to ensure personal safety and proper environmental stewardship.

Hazard Identification
GHS Pictogram: GHS07 (Irritant)[1][2]

Signal Word: Warning[1][2]

Hazard Statements: Harmful if swallowed, in contact with skin, or if inhaled. Causes skin

irritation, serious eye irritation, and may cause respiratory irritation.[3][4][5]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure. The following table summarizes the

required equipment.
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Protection Type Equipment Specification Purpose

Eye & Face Protection

ANSI Z87.1 compliant safety

glasses with side shields or

chemical splash goggles.[6][7]

A face shield is required when

there is a risk of splashing.[6]

[8]

Protects eyes from dust,

splashes, and irritation.[3][5]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile or butyl rubber).[6]

[9] A lab coat or chemical-

resistant apron and closed-toe

shoes are also required.[6][8]

[9]

Prevents skin contact, which

can cause irritation and

absorption of the harmful

substance.[3][7]

Respiratory Protection

Work in a well-ventilated area

or a chemical fume hood.[3][4]

If ventilation is insufficient, a

NIOSH-approved respirator is

necessary.[6][7][10]

Avoids inhalation of dust which

may cause respiratory tract

irritation.[3][7]

Operational and First Aid Protocols
Handling and Storage Procedures

Engineering Controls: Always handle this compound within a certified chemical fume hood to

minimize inhalation exposure.[3][4]

Personal Hygiene: Wash hands thoroughly with soap and water after handling. Do not eat,

drink, or smoke in the laboratory.[4]

Loading/Unloading: Avoid generating dust. Use appropriate tools (e.g., spatulas) to handle

the solid material.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents.[3][10]
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First Aid Measures
In the event of exposure, immediate action is critical.

If Inhaled: Move the individual to fresh air immediately. If breathing is difficult, administer

oxygen. If breathing has stopped, perform artificial respiration. Seek immediate medical

attention.[3][7][11]

In Case of Skin Contact: Immediately flush the affected skin with large amounts of soap and

water for at least 15 minutes.[5][11] Remove all contaminated clothing and shoes while

rinsing.[5][7] Seek medical attention if irritation persists.[11]

In Case of Eye Contact: Promptly flush eyes with copious amounts of water for at least 15

minutes, making sure to lift the upper and lower eyelids.[5][7][12] Remove contact lenses if

present and easy to do so.[3][5] Get immediate medical attention.[7]

If Swallowed: Do NOT induce vomiting.[7][13] Rinse the mouth thoroughly with water.[4]

Never give anything by mouth to an unconscious person.[7] Call a poison control center or

doctor for treatment advice immediately.

Emergency and Disposal Plans
Spill Response Workflow
A systematic approach is essential for managing spills to prevent exposure and environmental

contamination.
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Spill Detected

Evacuate Immediate Area
Alert Others

Immediate Action

Assess Spill Size & Risk
(Small vs. Large)

Don Appropriate PPE

If safe to handle

Contain the Spill
(Use inert absorbent material)

Clean Up Spill
(Collect absorbent material)

Decontaminate Area & Equipment

Package & Label Waste

Report the Incident

Click to download full resolution via product page

Caption: Workflow for handling a 4-(Methylsulfonyl)benzonitrile spill.
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Disposal Plan
All waste generated from this material must be treated as hazardous waste.

Waste Collection: Collect waste material, including contaminated absorbent material and

disposable PPE, in a designated, compatible, and properly labeled hazardous waste

container.[4]

Storage: Store the sealed waste container in a designated hazardous waste accumulation

area.

Disposal: Dispose of the chemical waste through a licensed hazardous waste disposal

company.[3] Adhere to all federal, state, and local environmental regulations. Do not dispose

of down the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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